Cas no 2193061-45-7 (1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride)

• Product Name: 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride
• CAS No: 2193061-45-7
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• CID: 5853024
• PubChem ID: 137951784
• Update Time: 2025-05-20

1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride
• 1-(1H-pyrazol-5-yl)propan-2-amine;dihydrochloride
• EN300-1695972
• 2193061-45-7
• starbld0031341
• AT37384

• Inchi： 1S/C6H11N3.2ClH/c1-5(7)4-6-2-3-8-9-6;;/h2-3,5H,4,7H2,1H3,(H,8,9);2*1H
• InChI Key： DUAHWDKGBLLMFW-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)CC1=CC=NN1

Computed Properties

• Exact Mass: 197.0486528g/mol
• Monoisotopic Mass: 197.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride

Professional Introduction to 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride (CAS No. 2193061-45-7)

1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride, identified by the CAS number 2193061-45-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The presence of a pyrazole moiety in its molecular structure suggests its utility in designing molecules with enhanced biological activity, particularly in the context of targeting various diseases.

The chemical structure of 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride consists of a propylamine group linked to a pyrazole ring, with the amine functionality further substituted to form a dihydrochloride salt. This salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations. The pyrazole ring is a well-known pharmacophore, frequently incorporated into drug molecules due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds, particularly those containing pyrazole derivatives. The compound 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride has been studied for its potential pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. Research has demonstrated that the pyrazole moiety can modulate various biological pathways, making it a valuable scaffold for drug design.

One of the most compelling aspects of 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride is its ability to serve as a lead compound for further derivatization. By modifying the substituents on the pyrazole ring or the propylamine group, chemists can generate a library of compounds with tailored biological activities. This flexibility has made it an attractive candidate for high-throughput screening (HTS) and structure-based drug design (SBDD) initiatives.

The synthesis of 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 3-aminopropyl bromide and 1H-pyrazole. The reaction sequence often includes nucleophilic substitution followed by salt formation to yield the final product. Advances in synthetic methodologies have improved the efficiency and scalability of this process, making it more feasible for industrial applications.

From a computational chemistry perspective, the molecular dynamics (MD) simulations and quantum mechanical calculations have been instrumental in understanding the interactions of 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride with biological targets. These studies have provided insights into its binding affinity, metabolic stability, and potential side effects. Such data are crucial for optimizing lead compounds into viable drug candidates.

The pharmacokinetic properties of 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride have also been evaluated through preclinical studies. These investigations have focused on its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The dihydrochloride salt form has been found to enhance oral bioavailability and prolong half-life, which are critical factors for therapeutic efficacy.

In conclusion, 1-(1H-pyrazol-3-yl)propan-2-amine dihydrochloride (CAS No. 2193061-45-7) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.